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Compound of Interest

Compound Name: Asante NaTRIUM Green-2 AM

Cat. No.: B10827320 Get Quote

Essential Safety and Handling Guide for Asante
NaTRIUM Green-2 AM
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Asante NaTRIUM Green-2 AM. Adherence to these procedures is essential for ensuring

personal safety and maintaining a compliant laboratory environment.

Asante NaTRIUM Green-2 AM is a fluorescent indicator used for measuring intracellular

sodium ion concentrations.[1] While specific toxicology data is not extensively available, the

compound is identified as a potential skin and eye irritant and may be harmful if inhaled or

ingested.[2] Therefore, appropriate personal protective equipment (PPE) and handling

procedures are mandatory.

Personal Protective Equipment (PPE)
To minimize exposure risk, the following PPE must be worn at all times when handling Asante
NaTRIUM Green-2 AM.
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Stage of
Handling

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing

Powder

Safety glasses

with side shields

or safety

goggles. A face

shield is

recommended

for larger

quantities.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat.

Use in a well-

ventilated area or

fume hood. A

dust mask may

be used to

prevent

inhalation of fine

particles.

Preparing

Solutions

Safety glasses

with side shields

or safety

goggles.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat.

Work in a well-

ventilated area or

fume hood.

Cell Loading &

Imaging

Safety glasses

with side shields

or safety

goggles.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat.
Not generally

required.

Spill Cleanup

Safety goggles

and a face

shield.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat

or chemical-

resistant apron.

A dust mask or

respirator may

be required

depending on the

size of the spill.

Waste Disposal

Safety glasses

with side shields

or safety

goggles.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat.
Not generally

required.

Operational Plans: Step-by-Step Guidance
Reagent Preparation
Asante NaTRIUM Green-2 AM is typically dissolved in anhydrous dimethylsulfoxide (DMSO)

to create a stock solution.[1]
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Preparation: Allow the vial of Asante NaTRIUM Green-2 AM to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the powdered

reagent.

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial to achieve the

desired stock solution concentration (e.g., 1 mM).

Storage: Store the stock solution in small aliquots at -20°C, protected from light and

moisture.[3] Repeated freeze-thaw cycles should be avoided.

Reagent Preparation Workflow

Equilibrate vial to room temperature

Weigh powder in fume hood

Dissolve in anhydrous DMSO

Aliquot and store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing Asante NaTRIUM Green-2 AM stock solution.

Spill Cleanup
In the event of a spill, follow these procedures immediately:
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Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and increase ventilation.

Don PPE: Wear appropriate PPE, including safety goggles, a face shield, a lab coat, and

chemical-resistant gloves.

Contain the Spill: For liquid spills, use absorbent pads to contain the area. For solid spills,

gently cover with a damp paper towel to avoid raising dust.

Clean the Area: The manufacturer recommends cleaning up with soap and water.[2] For a

more thorough cleanup of a chemical spill, use a mild detergent and water.

Dispose of Waste: Collect all contaminated materials (absorbent pads, paper towels, gloves,

etc.) in a sealed, labeled container for hazardous waste disposal.

Disposal Plans
Proper disposal of Asante NaTRIUM Green-2 AM and associated waste is crucial to prevent

environmental contamination.

Waste Segregation and Collection
Solid Waste: Collect unused Asante NaTRIUM Green-2 AM powder, contaminated gloves,

weigh boats, and other solid materials in a clearly labeled, sealed container for chemical

waste.

Liquid Waste: Dispose of stock solutions and experimental solutions containing the dye in a

designated, labeled container for hazardous liquid waste. Do not pour down the drain.

Sharps Waste: Contaminated pipette tips and other sharps should be placed in a designated

sharps container.

Disposal Procedure
Labeling: Ensure all waste containers are clearly labeled with the full chemical name

"Asante NaTRIUM Green-2 AM" and any other components of the waste stream.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.bioscience.co.uk/userfiles/pdf/asante.pdf
https://www.benchchem.com/product/b10827320?utm_src=pdf-body
https://www.benchchem.com/product/b10827320?utm_src=pdf-body
https://www.benchchem.com/product/b10827320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store waste containers in a designated satellite accumulation area with secondary

containment.

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for pickup and

proper disposal in accordance with local, state, and federal regulations.

Disposal Logical Flow

Segregate Waste
(Solid, Liquid, Sharps)

Label Containers Clearly

Store in Designated Area
with Secondary Containment

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Logical flow for the safe disposal of Asante NaTRIUM Green-2 AM waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Asante
NaTRIUM Green-2 AM]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10827320#personal-protective-equipment-for-
handling-asante-natrium-green-2-am]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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